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Compound of Interest

Compound Name: Isononane, chloro-

Cat. No.: B15176516

In the ever-evolving landscape of polymer additives, the pursuit of novel plasticizers that offer
enhanced performance, improved safety profiles, and cost-effectiveness is a paramount
objective for researchers and drug development professionals. This guide provides a
comprehensive comparison of "Isononane, chloro-," a chlorinated hydrocarbon, with industry-
standard plasticizers, namely Dioctyl Phthalate (DOP) and Diisononyl Phthalate (DINP). Due to
the limited direct experimental data on "Isononane, chloro-" as a plasticizer, this comparison
utilizes data on chlorinated paraffins (CPs) as a proxy, given their chemical similarity as
chlorinated hydrocarbons used as secondary plasticizers in Polyvinyl Chloride (PVC). This
analysis is based on key performance indicators, including mechanical properties, thermal
stability, and migration resistance, supported by detailed experimental protocols.

Executive Summary

Chlorinated paraffins, used here as a surrogate for "Isononane, chloro-," present a viable,
cost-effective alternative to traditional phthalate plasticizers, offering distinct advantages in
flame retardancy and low-temperature flexibility. However, their performance as a primary
plasticizer and their impact on the thermal stability of PVC formulations require careful
consideration. Industry-standard plasticizers like DOP and DINP are well-characterized,
offering a balance of flexibility, processability, and durability. The choice of plasticizer ultimately
depends on the specific application requirements, balancing performance, cost, and regulatory
considerations.

Data Presentation: A Comparative Overview
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The following tables summarize the key performance characteristics of chlorinated paraffins

(representing "Isononane, chloro-") in comparison to DOP and DINP in PVC formulations.

Table 1: General Properties and Performance Characteristics

Chlorinated
Paraffins (as a

Dioctyl Phthalate Diisononyl
Property proxy for
(DOP) Phthalate (DINP)
"Isononane,
chloro-")
Plasticizer Type Secondary Primary Primary

Primary Function

Cost reduction, flame
retardancy, enhanced
low-temperature
flexibility.[1]

General-purpose
flexibility and
processability.[2]

General-purpose
flexibility with lower
volatility than DOP.[3]

Compatibility with
PVC

Good, but can exude

if used alone.[4]

Excellent.[2]

Excellent.[5]

Cost-Effectiveness

High (significantly
lower cost than

primary plasticizers).

[1]

Favorable balance of
performance and

price.[2]

Good cost-

performance ratio.[5]

Volatility

Low.[1][6]

Higher than DINP.[3]

Lower than DOP.[3]

Migration Resistance

Lower than primary
plasticizers, especially
for shorter chain
lengths.[7][8]

Lower than DINP and
other high molecular

weight phthalates.[6]

Better than DOP due
to larger molecular

size.[6]

Flame Retardancy

Imparts flame-

retardant properties.

[1](6]

Does not significantly
contribute to flame

retardancy.

Does not significantly
contribute to flame

retardancy.

Table 2: Mechanical Properties of Plasticized PVC
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Mechanical
Property

PVC with
Chlorinated
Paraffins

PVC with Dioctyl
Phthalate (DOP)

PVC with
Diisononyl
Phthalate (DINP)

Hardness (Shore A/D)

Can be formulated to

match hardness of

DOP-plasticized PVC.

A replacement of 1
phr of DOP requires
approximately 1.5 phr
of a 51-52%
chlorinated paraffin to
achieve the same

hardness.[4]

Decreases with
increasing DOP

concentration.[9]

Similar to DOP,
provides good

softening.

Tensile Strength

Generally decreases
with increasing

concentration.

Decreases with
increasing DOP

concentration.[9][10]

Comparable to DOP.

Elongation at Break

Generally increases

with concentration,

Significantly increases
with higher DOP

Provides good

elongation and

enhancing flexibility. levels.[9][10] flexibility.[5]
Table 3: Thermal and Migration Properties
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Property

PVC with
Chlorinated
Paraffins

PVC with Dioctyl
Phthalate (DOP)

PVC with
Diisononyl
Phthalate (DINP)

Thermal Stability

Can have an adverse
effect on the static
and dynamic heat
stability of PVC.[4]

Thermooxidation in
the presence of DOP
canlead to a
significant decrease in
the thermal stability of
PVC.[11][12]

Good thermal stability.
[5]

Low-Temperature
Flexibility

Good, especially with

certain grades.[13]

Good.

Good.

Migration (e.g., into

food simulants)

Higher migration for
shorter carbon chains
and lower chlorine
content.[7][8]

Higher migration rates
compared to higher
molecular weight
phthalates like DINP.
[14]

Lower migration than
DOP due to its larger

molecular structure.[6]

Experimental Protocols

The data presented in this guide are based on standardized testing methodologies to ensure

comparability and reproducibility. The following are detailed protocols for key experiments used

to evaluate plasticizer performance.

Mechanical Properties Testing
1. Tensile Properties (ASTM D638):

o Objective: To determine the tensile strength, elongation at break, and modulus of elasticity of

the plasticized PVC.

o Methodology:

o Specimen Preparation: Dumbbell-shaped specimens are prepared from the plasticized

PVC material by injection molding or die-cutting from sheets.[13]
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o Conditioning: Specimens are conditioned at a standard temperature (23 + 2°C) and
relative humidity (50 + 5%) for at least 40 hours prior to testing.

o Testing: The specimen is mounted in the grips of a universal testing machine. A tensile
load is applied at a constant crosshead speed until the specimen fractures.[15]

o Data Acquisition: The load and elongation are continuously recorded throughout the test.
o Calculations:
» Tensile Strength: The maximum stress the material can withstand before breaking.

» Elongation at Break: The percentage increase in length of the specimen at the point of
fracture.

» Modulus of Elasticity: The ratio of stress to strain in the elastic region of the material's
deformation.

2. Hardness (ASTM D2240):
e Objective: To measure the indentation hardness of the plasticized PVC.
o Methodology:

o Apparatus: A durometer of the appropriate scale (typically Shore A for flexible PVC or
Shore D for more rigid formulations) is used.[16][17]

o Specimen Preparation: The test specimen should have a minimum thickness of 6 mm.

o Testing: The durometer is pressed firmly against the specimen, and the hardness value is
read from the scale after a specified time (typically 15 seconds).

o Reporting: The result is reported as a Shore hardness value on the corresponding scale
(e.g., 85 Shore A).

Thermal Stability Testing

1. Static Thermal Stability (ISO 182-1):
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o Objective: To evaluate the resistance of the plasticized PVC to degradation at elevated
temperatures.

o Methodology:
o Specimen Preparation: Small, uniform pieces of the plasticized PVC are prepared.

o Testing: The specimens are placed in a temperature-controlled oven at a specified
temperature (e.g., 180°C).

o Evaluation: The time until the first sign of degradation (e.g., discoloration, evolution of
hydrogen chloride) is recorded. This can be done visually or by using an indicator paper
that changes color in the presence of HCI.

Migration Resistance Testing

1. Plasticizer Migration (1ISO 177):

e Objective: To determine the amount of plasticizer that migrates from the PVC into a
contacting material.[18]

o Methodology:

o Test Assembly: A specimen of the plasticized PVC is placed in intimate contact with a
standard absorbent material (e.g., activated carbon, a sheet of another polymer).

o Conditioning: The assembly is subjected to a specific temperature and pressure for a
defined period.

o Measurement: The amount of migrated plasticizer is determined by measuring the weight
loss of the PVC specimen or by analyzing the absorbent material for plasticizer content
using techniques like gas chromatography-mass spectrometry (GC-MS).

Visualizations
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Caption: Experimental workflow for comparative plasticizer performance evaluation.
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Caption: Logical relationship of "Isononane, chloro-" to industry standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15176516#isononane-chloro-performance-as-a-
plasticizer-compared-to-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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